3-hydroxy-3-methylpyrrolidin-2-one
Overview
Description
3-Hydroxy-3-methylpyrrolidin-2-one (HMP) is a heterocyclic compound that has been of interest to scientists due to its diverse range of applications. HMP is a five-membered ring structure with a single oxygen atom in the middle of the ring, making it a heterocyclic compound. It has been used in various fields such as organic synthesis, pharmaceuticals, and biochemistry. HMP has been extensively studied due to its interesting properties, such as its ability to act as a proton acceptor, its low toxicity, and its ability to form stable complexes with metal ions.
Scientific Research Applications
3-hydroxy-3-methylpyrrolidin-2-one has been extensively studied due to its interesting properties and its wide range of applications. 3-hydroxy-3-methylpyrrolidin-2-one has been found to have antifungal, antiviral, and antibacterial properties, making it a potential candidate for the development of new drugs. 3-hydroxy-3-methylpyrrolidin-2-one has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain cancer cell lines. Additionally, 3-hydroxy-3-methylpyrrolidin-2-one has been studied for its potential use in the synthesis of other compounds, such as peptides and nucleic acids.
Mechanism of Action
The mechanism of action of 3-hydroxy-3-methylpyrrolidin-2-one is not completely understood. However, it is believed that 3-hydroxy-3-methylpyrrolidin-2-one acts as a proton acceptor, which allows it to bind to metal ions. Additionally, 3-hydroxy-3-methylpyrrolidin-2-one has been found to interact with certain proteins, which may play a role in its biological activity.
Biochemical and Physiological Effects
3-hydroxy-3-methylpyrrolidin-2-one has been found to have a wide range of biochemical and physiological effects. 3-hydroxy-3-methylpyrrolidin-2-one has been found to inhibit the growth of certain cancer cell lines, as well as having antibacterial, antifungal, and antiviral properties. Additionally, 3-hydroxy-3-methylpyrrolidin-2-one has been found to interact with certain proteins, which may play a role in its biological activity.
Advantages and Limitations for Lab Experiments
3-hydroxy-3-methylpyrrolidin-2-one has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, making it ideal for use in research. Additionally, 3-hydroxy-3-methylpyrrolidin-2-one is a relatively stable compound, making it ideal for use in long-term experiments. However, 3-hydroxy-3-methylpyrrolidin-2-one also has some limitations for use in laboratory experiments. It is a relatively reactive compound, making it difficult to handle in the laboratory. Additionally, 3-hydroxy-3-methylpyrrolidin-2-one is toxic in high concentrations, making it important to use caution when handling the compound.
Future Directions
The potential applications of 3-hydroxy-3-methylpyrrolidin-2-one are vast, and there are numerous future directions for research. For example, further research could be done on the mechanism of action of 3-hydroxy-3-methylpyrrolidin-2-one, as well as its potential applications in the synthesis of other compounds. Additionally, further research could be done on the potential use of 3-hydroxy-3-methylpyrrolidin-2-one in the treatment of cancer and other diseases. Finally, further research could be done on the potential toxicity of 3-hydroxy-3-methylpyrrolidin-2-one, as well as its potential use in the development of new drugs.
Synthesis Methods
3-hydroxy-3-methylpyrrolidin-2-one can be synthesized by several different methods, such as the Fischer indole synthesis, the Suzuki-Miyaura coupling, and the Ullmann reaction. The Fischer indole synthesis is the most commonly used method for the synthesis of 3-hydroxy-3-methylpyrrolidin-2-one. This method involves the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst. The resulting product is a cyclic compound with an oxygen atom in the middle of the ring. The Suzuki-Miyaura coupling is another common method for the synthesis of 3-hydroxy-3-methylpyrrolidin-2-one. This method involves the reaction of a boronic acid and an aryl halide in the presence of a palladium catalyst. The Ullmann reaction is a more complex method that involves the reaction of an aryl halide with a base in the presence of a copper catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-3-methylpyrrolidin-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylpyrrolidine", "sodium hydroxide", "sodium hypochlorite", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "acetone" ], "Reaction": [ "Step 1: 2-methylpyrrolidine is reacted with sodium hydroxide to form 3-methylpyrrolidine.", "Step 2: 3-methylpyrrolidine is oxidized with sodium hypochlorite in the presence of hydrochloric acid to form 3-methylpyrrolidin-2-one.", "Step 3: 3-methylpyrrolidin-2-one is treated with sodium bicarbonate to form 3-hydroxy-3-methylpyrrolidin-2-one.", "Step 4: The product is isolated and purified by recrystallization from water and acetone, and the final product is obtained as a white crystalline solid." ] } | |
CAS RN |
15166-70-8 |
Product Name |
3-hydroxy-3-methylpyrrolidin-2-one |
Molecular Formula |
C5H9NO2 |
Molecular Weight |
115.1 |
Purity |
95 |
Origin of Product |
United States |
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